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Compound of Interest

Compound Name: MAO-B-IN-19

Cat. No.: B2362182 Get Quote

For laboratory personnel engaged in research and development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of MAO-B-IN-19, a selective

monoamine oxidase B (MAO-B) inhibitor. Adherence to these guidelines is essential to mitigate

risks to personnel and the environment.

Hazard Identification and Precautionary Measures
MAO-B-IN-19 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Before handling, it is imperative to review the Safety Data Sheet (SDS) and

be familiar with the associated hazards.

Personal Protective Equipment (PPE): When handling MAO-B-IN-19 for disposal, personnel

should, at a minimum, wear:

Safety goggles with side-shields

Protective gloves

Impervious clothing (lab coat)

Engineering controls, such as ensuring adequate ventilation and having an accessible safety

shower and eye wash station, are also crucial[1].
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Waste Classification and Segregation
All chemical waste, including MAO-B-IN-19 and materials contaminated with it, should be

treated as hazardous unless confirmed otherwise by an environmental health and safety (EHS)

officer[2].

Waste Segregation: Do not mix MAO-B-IN-19 waste with other chemical waste streams

unless compatibility has been verified. Store waste in designated Satellite Accumulation

Areas (SAAs) and segregate it from incompatible materials, such as strong oxidizing agents,

acids, and bases[3].

Step-by-Step Disposal Procedure
The primary directive for the disposal of MAO-B-IN-19 is to "Dispose of contents/ container to

an approved waste disposal plant"[1]. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.

Container Selection: Use a designated, leak-proof, and sealable hazardous waste container.

The original container may be used if it is in good condition; otherwise, transfer the waste to

a compatible container. Plastic is often preferred over glass for hazardous waste when

compatible.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste".

The label must also include:

The full chemical name: "MAO-B-IN-19" (do not use abbreviations).

The hazards associated with the waste (e.g., "Toxic," "Environmental Hazard").

The date when the container becomes full.

For mixtures, list all components and their approximate percentages.

Accumulation and Storage:

Store the sealed waste container in a designated and properly labeled Satellite

Accumulation Area (SAA) within the laboratory.
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Keep the container closed at all times, except when adding waste.

Regularly inspect the SAA for any signs of leaks or spills.

Spill Management: In the event of a spill, collect the spillage and any contaminated

absorbent materials. This collected waste must also be disposed of as hazardous waste.

Disposal Request: Once the waste container is full, or if it has been in the SAA for up to one

year, it must be removed for disposal. Contact your institution's Environmental Health and

Safety (EHS) office to arrange for pickup and disposal through an approved hazardous

waste program.

Disposal of Empty Containers
Containers that have held MAO-B-IN-19 should be handled as hazardous waste. To dispose of

the container as regular trash, it must be triple-rinsed with a suitable solvent capable of

removing the residue. The rinsate from this process must be collected and disposed of as

hazardous waste. After rinsing, deface or remove all chemical labels from the empty container

before disposal.

Summary of MAO-B-IN-19 Disposal Information
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Parameter Guideline Source

GHS Hazard Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

Hazard Statements

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant

Prohibited Disposal

Do not discharge to sewer

(sink drains); Do not dispose of

by evaporation

Waste Container Labeling

Must include "Hazardous

Waste" and the full chemical

name

Storage Location

Designated and labeled

Satellite Accumulation Area

(SAA)

Disposal Workflow for MAO-B-IN-19
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Preparation & Handling

Waste Collection & Labeling

Storage

Final Disposal

Start: Need to Dispose of MAO-B-IN-19

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Labeled, Leak-Proof
Hazardous Waste Container

Spill Occurs

During Handling

Label Container:
'Hazardous Waste'

'MAO-B-IN-19'
Hazards and Date

Container is Empty

After Use

Store Sealed Container in
Designated Satellite Accumulation Area (SAA)

Contact Institutional EHS for Waste Pickup

End: Waste Disposed of by
Approved Facility

Collect Spill & Contaminated Material
as Hazardous Waste

Yes

Triple Rinse with Suitable Solvent

Yes

Collect Rinsate as
Hazardous Waste

Dispose of Defaced Container
in Regular Trash

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of MAO-B-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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